N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-phenylsulfanylpropanamide
• InChI: InChI=1S/C17H19NOS/c1-12-9-10-13(2)16(11-12)18-17(19)14(3)20-15-7-5-4-6-8-15/h4-11,14H,1-3H3,(H,18,19)
• InChI Key: JNIBZUYKQDGFIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(C)SC2=CC=CC=C2
• Molecular Formula: C17H19NOS
• DSSTOX Substance ID: DTXSID30387477
• Molecular Weight: 285.4 g/mol
• CAS RN: 6221-98-3

Description

N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide, also known as DPTP, is a chemical compound that belongs to the class of amides. It has been widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators and reactive oxygen species (ROS). By inhibiting their activity, N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide may reduce inflammation and oxidative stress.
Biochemical and Physiological Effects
N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and reduce the levels of ROS. N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide in lab experiments is its high yield and purity. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide. One area of interest is its potential use as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to elucidate its mechanism of action and determine its efficacy in vivo. Another area of interest is the development of new synthetic methods for N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide that are more efficient and environmentally friendly. Additionally, the development of new derivatives of N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide may lead to compounds with enhanced therapeutic properties.

Synthesis Methods

N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide can be synthesized by the reaction of 2,5-dimethylacetophenone with thiophenol in the presence of an acid catalyst. The product is then purified using column chromatography. The yield of N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide is generally high, and the purity can be increased by recrystallization.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. N-(2,5-dimethylphenyl)-2-(phenylthio)propanamide has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress.